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Compound of Interest

Compound Name:
1-(2-Amino-3,5-

dibromophenyl)ethanone

Cat. No.: B173223 Get Quote

Essential Safety and Handling Guide for 1-(2-
Amino-3,5-dibromophenyl)ethanone
This guide provides crucial safety and logistical information for the handling and disposal of 1-
(2-Amino-3,5-dibromophenyl)ethanone, tailored for researchers, scientists, and

professionals in drug development. Following these procedures is essential for ensuring

laboratory safety and minimizing risks.

Hazard Identification and Personal Protective
Equipment (PPE)
1-(2-Amino-3,5-dibromophenyl)ethanone is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Due to these hazards, the following personal protective equipment is mandatory when handling

this compound.

PPE Category Required Equipment Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must meet ANSI Z.87.1

standards. A face shield should

be worn over safety glasses

when there is a risk of

splashing.[1]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Gloves should

be inspected before each use

and changed immediately

upon contamination.[1]

Body Protection
Laboratory Coat or Chemical-

resistant Suit

A flame-resistant lab coat (e.g.,

Nomex®) should be worn and

fully buttoned.[1] For larger

quantities or increased risk of

exposure, a chemical-resistant

suit is advised.[2][3]

Respiratory Protection Respirator

Required if working outside of

a certified chemical fume hood

where dust or aerosols may be

generated.[1][2][3]

Foot Protection Closed-toe Shoes
Shoes must cover the entire

foot.[1][4]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of 1-(2-
Amino-3,5-dibromophenyl)ethanone from receipt to disposal.
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Workflow for Safe Handling of 1-(2-Amino-3,5-dibromophenyl)ethanone

Preparation

Handling and Experimentation

Cleanup and Disposal Storage

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Identify Hazards

Prepare Chemical Fume Hood

Ensure Safety

Weigh Compound in Hood

Begin Work

Perform Experiment in Hood

Decontaminate Surfaces

Experiment Complete

Store in a Cool, Dry, Well-Ventilated Area

If Storing

Segregate and Label Waste

Doff and Dispose of PPE

Final Steps

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-(2-Amino-3,5-dibromophenyl)ethanone.
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Detailed Experimental Protocols
1. Pre-Experiment Preparation:

Review the Safety Data Sheet (SDS): Before handling, thoroughly read the SDS for 1-(2-
Amino-3,5-dibromophenyl)ethanone.[5]

Personal Protective Equipment (PPE): Don all required PPE as outlined in the table above.

Ensure gloves are inspected for any signs of damage.[1][2]

Fume Hood Preparation: All handling of this compound should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[5] Ensure the fume hood is functioning

correctly.

2. Handling and Experimentation:

Weighing: When weighing the solid compound, do so within the chemical fume hood to

contain any dust.

Reactions: Perform all experimental procedures involving this compound within the fume

hood.

Avoid Incompatible Materials: Keep the compound away from strong oxidizing agents.[5]

3. Post-Experiment Cleanup and Disposal:

Decontamination: Thoroughly wipe down all surfaces in the fume hood that may have come

into contact with the chemical.

Waste Disposal: This material is classified as hazardous waste.[5]

Solid Waste: Collect any unused material and contaminated disposable items (e.g.,

gloves, weighing paper) in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing this compound should be collected in a separate,

sealed, and labeled hazardous waste container for halogenated organic waste.
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Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations.[5]

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items in the appropriate hazardous waste stream.

4. Storage:

Store 1-(2-Amino-3,5-dibromophenyl)ethanone in a tightly closed container in a cool, dry,

and well-ventilated area.[5]

The compound is listed as air-sensitive, so storage under an inert atmosphere is

recommended.[5]

By adhering to these guidelines, you can ensure a safe laboratory environment when working

with 1-(2-Amino-3,5-dibromophenyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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